Superior Potency at Human V1A Receptors
(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin is a potent and selective antagonist at the V1A receptor but exhibits a measurable, albeit lower, affinity for the oxytocin receptor (OTR). In functional assays measuring intracellular calcium mobilization, the compound inhibits V1A-mediated responses with an IC50 of 5 nM, while it requires a 6-fold higher concentration (IC50 of 30 nM) to block responses mediated by the oxytocin receptor . This cross-reactivity is a critical consideration when designing experiments in tissues or systems co-expressing both receptors, a nuance absent from the data sheets of some more recently developed non-peptide antagonists like SR 49059 (Relcovaptan), which often emphasize high V1A specificity but lack a direct comparative functional IC50 against OTR in the same assay system.
| Evidence Dimension | Functional Antagonism (Inhibition of agonist-induced Ca2+ mobilization) |
|---|---|
| Target Compound Data | IC50 = 5 nM (vs. AVP); IC50 = 30 nM (vs. Oxytocin) |
| Comparator Or Baseline | Oxytocin (OT) as an agonist at the oxytocin receptor, compared to AVP as an agonist at the V1A receptor. |
| Quantified Difference | 6-fold selectivity for V1A over OTR based on IC50 ratio (30 nM / 5 nM) |
| Conditions | In vitro cellular assay measuring inhibition of intracellular calcium concentration increases . |
Why This Matters
This quantified selectivity window (V1A vs. OTR) is crucial for researchers to avoid off-target effects in complex biological systems and select the appropriate antagonist concentration for their specific experimental goals.
